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Compound of Interest

Compound Name: Biotin-C10-NHS Ester

Cat. No.: B15579216

Get Quote

For researchers, scientists, and drug development professionals, Biotin-C10-NHS Ester
stands as a crucial reagent for the covalent labeling of biomolecules. This guide provides a

comprehensive overview of its chemical properties, mechanism of action, applications, and

detailed experimental protocols.

Introduction
Biotin-C10-NHS Ester is an amine-reactive biotinylation reagent characterized by a C10

spacer arm. This long-chain spacer minimizes steric hindrance when the biotinylated molecule

interacts with avidin or streptavidin, ensuring high-affinity binding. The N-Hydroxysuccinimide

(NHS) ester group provides a mechanism for efficiently and stably conjugating biotin to primary

amines on proteins, peptides, and other biomolecules. This process, known as biotinylation, is

a cornerstone technique for a multitude of applications in life science research, from

immunoassays to targeted drug delivery and the synthesis of PROTACs (Proteolysis Targeting

Chimeras).[1][2][3]

Chemical Properties and Structure
The key attributes of Biotin-C10-NHS Ester are summarized in the table below. While the

exact values for the C10 variant may slightly differ, the properties are largely consistent with
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similar long-chain Biotin-NHS esters.

Property Value References

Chemical Formula C₂₉H₄₄N₄O₆S Assumed based on structure

Molecular Weight ~584.75 g/mol Assumed based on structure

CAS Number 887628-40-2 [4]

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF [5][6]

Storage Store at -20°C, desiccated [5][6][7]

Purity >95% [6]

Note: The chemical formula and molecular weight are estimated for the C10 variant. Properties

are based on closely related Biotin-NHS ester compounds.

Mechanism of Action
The utility of Biotin-C10-NHS Ester lies in its specific reactivity towards primary amines (-NH₂).

These are found at the N-terminus of polypeptides and on the side chain of lysine residues.

The reaction is a nucleophilic acyl substitution where the primary amine attacks the carbonyl

carbon of the NHS ester. This results in the formation of a stable, covalent amide bond and the

release of N-hydroxysuccinimide as a byproduct.[8][9]

This reaction is most efficient in a pH range of 7 to 9.[8] It is critical to use buffers that do not

contain primary amines, such as Tris or glycine, as these will compete with the target molecule

for reaction with the NHS ester, thereby reducing labeling efficiency.[8][10]
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Figure 1: Reaction of Biotin-C10-NHS Ester with a primary amine.

Applications in Research
The high-affinity interaction between biotin and streptavidin (Kd ≈ 10⁻¹⁵ M) is one of the

strongest non-covalent bonds known in biology.[8] This makes biotin a versatile molecular tag

for numerous applications:

Immunoassays: In techniques like ELISA and Western blotting, biotinylated antibodies can

be detected with high sensitivity using streptavidin conjugated to enzymes (e.g., HRP) or

fluorophores.[8][11]

Affinity Chromatography: Biotinylated proteins or other molecules can be easily purified from

complex mixtures using streptavidin-immobilized resins.

Fluorescence-Activated Cell Sorting (FACS): Cells can be labeled with biotinylated

antibodies and subsequently stained with fluorescently-tagged streptavidin for sorting.[11]
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Protein-Protein Interaction Studies: Biotinylation is used in pull-down assays to isolate

binding partners of a "bait" protein.[12]

PROTAC Synthesis: Biotin-C10-NHS Ester can serve as an alkyl/ether-based linker in the

synthesis of PROTACs.[1][2][3]

Cell Surface Labeling: Water-soluble versions (sulfo-NHS esters) are used to specifically

label proteins on the exterior of living cells, as they are membrane-impermeable.[13][14]

Experimental Protocols
The following section provides a detailed methodology for a typical protein biotinylation

experiment.

Protein Sample: Dissolve the protein to be labeled at a concentration of 1-10 mg/mL in an

amine-free buffer. Suitable buffers include phosphate-buffered saline (PBS) at pH 7.2-7.5 or

100 mM sodium bicarbonate, pH 8.5.[7][15]

Biotin-C10-NHS Ester Solution: Immediately before use, dissolve the Biotin-C10-NHS
Ester in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to a stock

concentration of 10-20 mg/mL.[7][8][15] The reagent is moisture-sensitive, so the vial should

be equilibrated to room temperature before opening to prevent condensation.[7][16]

Quenching Buffer: Prepare a 1 M Tris-HCl or glycine solution at pH ~8.0 to stop the reaction.

The workflow for protein biotinylation involves dissolving the protein, adding the biotinylation

reagent, incubating, quenching the reaction, and finally, purifying the labeled protein.
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1. Prepare Protein Solution
(1-10 mg/mL in amine-free buffer, pH 7.2-8.5)

3. Add Biotin Reagent to Protein
(10- to 20-fold molar excess)

2. Prepare Biotin-C10-NHS Ester
(10-20 mg/mL in DMSO or DMF)

4. Incubate
(30-60 min at RT, or 2h at 4°C)

5. Quench Reaction
(Add 1M Tris or Glycine)

6. Purify Biotinylated Protein
(Dialysis or Desalting Column)

Click to download full resolution via product page

Figure 2: Standard workflow for protein biotinylation.

Calculate Reagent Volume: Determine the amount of Biotin-C10-NHS Ester needed to

achieve a 10- to 20-fold molar excess over the protein. Dilute protein solutions may require a

higher molar excess.[7]

Reaction Incubation: Add the calculated volume of the biotin stock solution to the protein

solution. Incubate the reaction for 30-60 minutes at room temperature or for 2 hours at 4°C

with gentle agitation.[7][8]

Quenching: Stop the reaction by adding the quenching buffer (e.g., 1/10th of the reaction

volume) and incubate for an additional 15-30 minutes at room temperature.[8][16] This step

ensures that any unreacted NHS ester is deactivated.

Purification: Remove unreacted biotin and the quenching buffer from the biotinylated protein

using dialysis against PBS or a desalting column.[8][15]
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Quantitative Data and Analysis
The efficiency of biotinylation can be assessed to ensure optimal labeling for downstream

applications.

Parameter Method Expected Outcome References

Degree of

Biotinylation

HABA (4'-

hydroxyazobenzene-

2-carboxylic acid)

assay or fluorescent

biotin assay.

Can be optimized by

varying the molar

excess of the biotin

reagent.

General knowledge

Percent Biotinylation

Pass an aliquot of the

labeled protein

through a streptavidin-

agarose column and

measure the protein

concentration

(OD280) in the flow-

through.

A well-optimized

protocol can achieve

>90% biotinylation.

[15]

Calculation for Percent Biotinylation: % Biotinylation = [(OD280 of initial sample) - (OD280 of

flow-through)] / (OD280 of initial sample) x 100[15]

Application Example: Streptavidin Pull-Down Assay
A common use for biotinylated proteins is to identify interaction partners from a cell lysate. The

logical flow of such an experiment is depicted below.
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1. Biotinylate Bait Protein
(Using Biotin-C10-NHS Ester)

2. Incubate Biotinylated Bait
with Cell Lysate (Prey Proteins)

3. Add Streptavidin-Coated Beads

4. Incubate to Allow Binding

5. Wash Beads to Remove
Non-specific Binders

6. Elute Bound Proteins

7. Analyze Eluate
(e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

Figure 3: Workflow for a streptavidin pull-down assay.

Conclusion
Biotin-C10-NHS Ester is a powerful and versatile reagent for the stable and efficient labeling

of proteins and other biomolecules. Its long spacer arm and specific reactivity with primary

amines make it an indispensable tool in a wide array of research and development

applications. By following optimized protocols, researchers can achieve high degrees of
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biotinylation while preserving the biological activity of the target molecule, enabling sensitive

detection and robust purification schemes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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